9,10-Di(1-naphthyl)anthracene

• IUPAC Name: 9,10-dinaphthalen-1-ylanthracene
• InChI: InChI=1S/C34H22/c1-3-15-25-23(11-1)13-9-21-27(25)33-29-17-5-7-19-31(29)34(32-20-8-6-18-30(32)33)28-22-10-14-24-12-2-4-16-26(24)28/h1-22H
• InChI Key: GWNJZSGBZMLRBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=C4C=CC=CC4=C(C5=CC=CC=C53)C6=CC=CC7=CC=CC=C76
• Molecular Formula: C34H22
• DSSTOX Substance ID: DTXSID50293541
• Molecular Weight: 430.5 g/mol
• CAS RN: 26979-27-1

Description

9,10-Di(1-naphthyl)anthracene is a chemical compound with the molecular formula C34H22. It is often used as electroluminescence materials in organic light-emitting diodes. The molecule has a molecular weight of 430.5 g/mol.

Synthesis Analysis

The synthesis of 9,10-Di(1-naphthyl)anthracene involves the use of bulky substituents at the 9 and 10 positions of anthracene. The rigid naphthyl substituents effectively isolate the anthracene chromophore, generating blue electroluminescence.

Molecular Structure Analysis

The molecular structure of 9,10-Di(1-naphthyl)anthracene consists of two naphthyl groups attached to the 9 and 10 positions of an anthracene core. The structure is characterized by hindered rotation about the σ-bond between the naphthyl and anthracene chromophore.

Chemical Reactions Analysis

The chemical reactions of 9,10-Di(1-naphthyl)anthracene are characterized by the formation of two possible stereoisomers, anti and syn. These isomers have different solubilities and thermal properties.

Physical And Chemical Properties Analysis

9,10-Di(1-naphthyl)anthracene has a density of 1.2±0.1 g/cm3, a boiling point of 577.5±45.0 °C at 760 mmHg, and a flash point of 304.1±22.8 °C. It is soluble in non-polar solvents such as chloroform, dichloromethane, and benzene, but almost insoluble in water.

Scientific Research Applications

Organic Light-Emitting Devices (OLEDs)

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Red OLEDs

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Blue OLEDs

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Solution Processed Blue Fluorescent OLEDs

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Electrochemistry and Spectroscopy

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Chemical Structure Analysis

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Mechanism of Action

Target of Action

9,10-Di(1-naphthyl)anthracene is an organic compound that is primarily used in the field of optoelectronics . It is often used as a host material for Förster energy transfer in organic light-emitting diodes (OLEDs) . The primary targets of this compound are the organic semiconductors in these devices.

Mode of Action

The compound interacts with its targets by facilitating energy transfer. It acts as a host material, providing a platform for the energy transfer to occur . This interaction results in the emission of light, which is the fundamental operation of OLEDs.

Biochemical Pathways

Instead, it is involved in physical processes such as energy transfer and light emission in OLEDs .

Result of Action

The result of the action of 9,10-Di(1-naphthyl)anthracene is the efficient emission of light in OLEDs . By acting as a host material for energy transfer, it enables the production of high-quality, energy-efficient light sources.

Action Environment

The action of 9,10-Di(1-naphthyl)anthracene is influenced by environmental factors such as temperature and humidity. For instance, it needs to be stored at room temperature in a cool, dry place . These conditions help maintain the stability and efficacy of the compound in its applications.

Future Directions

9,10-Di(1-naphthyl)anthracene is often used as electroluminescence materials in organic light-emitting diodes. Its high thermal stability and morphological stability make it a promising material for use in the light-emitting layer of solution-processed blue fluorescent organic light-emitting diodes.

Q & A

Q1: What are the structural characteristics of 9,10-Di(1-naphthyl)anthracene?

A1: 9,10-Di(1-naphthyl)anthracene consists of a central anthracene unit with two naphthyl groups attached to the 9th and 10th positions. [] While its molecular formula is C₃₄H₂₂, the specific structural details, like the dihedral angle between the anthracene and naphthalene rings, can vary. For instance, in the anti-9,10-Di(1-naphthyl)anthracene pyridine disolvate, this angle is 83.96°.[2]

Q2: How does the structure of 9,10-Di(1-naphthyl)anthracene derivatives influence their application in OLEDs?

A2: Derivatives of 9,10-Di(1-naphthyl)anthracene, like 2,3;6,7-tetra(methoxy)-9,10-di(1-naphthyl)anthracene (TMOADN), show promise as hole-transporting/electron-blocking layers in organic light-emitting devices (OLEDs). [] The presence of methoxy groups influences the HOMO/LUMO energy levels, making them suitable for efficient hole transport. []

Q3: What makes 2-methyl-9,10-di(1-naphthyl)anthracene (α,α-MADN) a suitable host material in OLEDs?

A3: α,α-MADN stands out as a wide band gap host material, facilitating efficient Förster energy transfer to deep blue fluorescent dopants like BD-1. [] This allows for the fabrication of deep blue OLEDs with improved color coordinates and efficiency compared to devices using the β,β-isomeric host (MADN). []

Q4: Are there any advantages to using 2-methyl-9,10-di(1-naphthyl)anthracene (α,α-MADN) with specific dopants?

A4: α,α-MADN demonstrates excellent compatibility with the deep blue dopant SK-1. [, ] This pairing leads to highly efficient blue OLEDs with stable color output even at varying drive current densities, making it suitable for full-color OLED applications. [, ]